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Compound of Interest

Compound Name:
N-(2-sec-butylphenyl)-4-

methylbenzamide

Cat. No.: B291036

Get Quote

An In-Depth Profile of a Novel Benzamide Derivative

Abstract: This document provides a comprehensive technical overview of the novel compound

N-(2-sec-butylphenyl)-4-methylbenzamide. As a specific entry for this molecule is not

currently indexed in major chemical databases such as PubChem, this guide has been

constructed based on first principles of organic chemistry, established analytical

methodologies, and a predictive analysis of its potential biological significance informed by

structurally related compounds. We will cover its chemical identity, a proposed, robust

synthesis protocol, state-of-the-art characterization techniques, and a discussion of its potential

applications in drug discovery. This guide is intended for researchers, chemists, and drug

development professionals seeking to explore new chemical entities within the versatile

benzamide class.

Chemical Identity and Physicochemical Properties
N-(2-sec-butylphenyl)-4-methylbenzamide is an aromatic amide characterized by a 4-

methylbenzoyl group attached to the nitrogen of a 2-sec-butylaniline moiety. The presence of

the sterically significant and chiral sec-butyl group adjacent to the amide linkage is a key
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structural feature that is expected to influence its conformation, receptor binding affinity, and

metabolic stability.

Molecular Structure
The 2D structure of the molecule is presented below. The IUPAC name dictates a clear

connectivity, forming the basis for all subsequent theoretical and experimental considerations.

Caption: 2D structure of N-(2-sec-butylphenyl)-4-methylbenzamide.

Computed Physicochemical Properties
The following table summarizes the key physicochemical properties computed from the

molecular structure. These values are essential for predicting the compound's behavior in

experimental settings, including its solubility, permeability, and potential as a drug candidate.

Property Value Notes

Molecular Formula C₁₈H₂₁NO -

Molecular Weight 267.37 g/mol -

IUPAC Name
N-(2-sec-butylphenyl)-4-

methylbenzamide
-

XLogP3 (Predicted) 4.6 Indicates high lipophilicity.

Hydrogen Bond Donors 1 The amide N-H group.

Hydrogen Bond Acceptors 1 The amide C=O group.

Rotatable Bond Count 4 -

Topological Polar Surface Area 29.1 Å²
Suggests good potential for

oral bioavailability.

Proposed Synthesis and Purification
The synthesis of N-(2-sec-butylphenyl)-4-methylbenzamide can be reliably achieved via a

nucleophilic acyl substitution, specifically an amidation reaction. The Schotten-Baumann

reaction is a classic and robust method for this transformation, involving the acylation of an
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amine with an acyl chloride under basic conditions.[1] This choice is predicated on the high

reactivity of acyl chlorides and the method's tolerance for a wide range of functional groups.

Synthetic Workflow
The proposed two-reagent synthesis is outlined below. The workflow is designed for efficiency

and high yield, starting from commercially available precursors.

2-sec-Butylaniline

Amidation Reaction
(Schotten-Baumann)

4-Methylbenzoyl Chloride

Aqueous Workup
(Extraction)

Purification
(Recrystallization)

N-(2-sec-butylphenyl)-
4-methylbenzamide
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Caption: Proposed workflow for synthesis and purification.

Detailed Experimental Protocol
Objective: To synthesize N-(2-sec-butylphenyl)-4-methylbenzamide with high purity (>98%).

Materials:

2-sec-Butylaniline (1.0 eq)

4-Methylbenzoyl chloride (p-toluoyl chloride) (1.05 eq)

Dichloromethane (DCM), anhydrous

Pyridine, anhydrous (2.0 eq)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄)

Ethanol/Hexane mixture for recrystallization

Procedure:

Reaction Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere,

dissolve 2-sec-butylaniline (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice

bath.

Causality: The inert atmosphere prevents side reactions with atmospheric moisture, while

the 0 °C starting temperature helps to control the exothermicity of the acylation reaction.

Addition of Reagents: Slowly add anhydrous pyridine (2.0 eq) to the stirred solution. Follow

this with the dropwise addition of a solution of 4-methylbenzoyl chloride (1.05 eq) in

anhydrous DCM.

Causality: Pyridine acts as a base to neutralize the HCl byproduct generated during the

reaction, driving the equilibrium towards product formation. A slight excess of the acyl

chloride ensures the complete consumption of the starting amine.

Reaction Progression: After the addition is complete, remove the ice bath and allow the

reaction mixture to warm to room temperature. Stir for 4-6 hours, monitoring the reaction's

progress by Thin Layer Chromatography (TLC).

Aqueous Workup: Upon completion, dilute the reaction mixture with DCM. Transfer the

mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove excess

pyridine), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

Isolation: Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as

an ethanol/hexane mixture. The choice of solvent is critical; the product should be soluble in

the hot solvent and sparingly soluble when cold to ensure high recovery.
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Self-Validation: The formation of well-defined crystals is an initial indicator of purity. The

final purity must be confirmed via analytical methods as described in the next section.

Analytical Characterization
To ensure the identity and purity of the synthesized N-(2-sec-butylphenyl)-4-
methylbenzamide, a suite of spectroscopic and chromatographic techniques must be

employed. Each technique provides orthogonal, confirmatory data.

¹H NMR Spectroscopy: Used to confirm the proton environment of the molecule. Expected

signals would include distinct aromatic protons, a singlet for the p-methyl group, multiplets

for the sec-butyl group, and a broad singlet for the N-H proton.

¹³C NMR Spectroscopy: Provides a count of unique carbon atoms and confirms the presence

of the amide carbonyl (~165-170 ppm), aromatic carbons, and aliphatic carbons of the sec-

butyl and methyl groups.

Mass Spectrometry (ESI-MS): Will be used to confirm the molecular weight. The expected

molecular ion peak [M+H]⁺ would be at m/z 268.37.

Infrared (IR) Spectroscopy: Confirms the presence of key functional groups. Expected

characteristic peaks include an N-H stretch (~3300 cm⁻¹) and a strong C=O (amide I band)

stretch (~1650 cm⁻¹).

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method should

be developed to assess the final purity of the compound, with a target purity of >98%.

Potential Biological Activity and Research
Applications
Benzamide derivatives are a cornerstone of modern medicinal chemistry, with approved drugs

and clinical candidates exhibiting a wide range of biological activities.[2] While the specific

activity of N-(2-sec-butylphenyl)-4-methylbenzamide is unknown, its structure allows for

informed hypotheses about its potential applications.

Hypothesized Targets
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Structurally similar N-aryl benzamides have shown activity as:

PARP Inhibitors: The benzamide moiety is a known pharmacophore for inhibiting Poly(ADP-

ribose) polymerase (PARP), an enzyme crucial for DNA repair in cancer cells.

HDAC Inhibitors: Some benzamides act as histone deacetylase (HDAC) inhibitors, which are

an important class of epigenetic modulators used in oncology.

CNS Receptor Modulators: The lipophilic nature of the compound suggests potential for

crossing the blood-brain barrier, making it a candidate for targeting CNS receptors like

dopamine or serotonin receptors.

Proposed Screening Cascade
A logical workflow to investigate the biological potential of this novel compound would involve a

tiered screening approach.
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Caption: Proposed workflow for biological activity screening.

This systematic approach ensures that resources are focused efficiently, starting with a broad

screen to identify potential "hits" and progressing to more detailed studies to validate and

optimize those findings. The unique steric hindrance provided by the 2-sec-butyl group could

confer unexpected selectivity for a particular biological target, making this compound an

intriguing candidate for further investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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